Cas no 1805485-59-9 (2-Amino-3-fluoro-6-(trifluoromethyl)benzamide)

• Product Name: 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide
• CAS No: 1805485-59-9
• MF: C₈H₆F₄N₂O
• MW: 222.139655590057
• CID: 4960054
• Update Time: 2025-05-21

2-Amino-3-fluoro-6-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide

• Inchi： 1S/C8H6F4N2O/c9-4-2-1-3(8(10,11)12)5(6(4)13)7(14)15/h1-2H,13H2,(H2,14,15)
• InChI Key： YOJKOTJMNONVJQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1C(N)=O)N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 1.7
• Topological Polar Surface Area: 69.1

Additional information on 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide

Comprehensive Overview of 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide (CAS No. 1805485-59-9)

2-Amino-3-fluoro-6-(trifluoromethyl)benzamide (CAS No. 1805485-59-9) is a fluorinated benzamide derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of amino, fluoro, and trifluoromethyl functional groups, making it a valuable intermediate for drug discovery and material science applications. Its molecular structure, C₈H₆F₄N₂O, highlights its versatility in synthetic chemistry.

The growing interest in fluorinated compounds like 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide stems from their enhanced bioavailability and metabolic stability, which are critical in modern drug design. Researchers are particularly drawn to its potential as a building block for kinase inhibitors and antiviral agents, aligning with current trends in targeting RNA viruses and cancer therapies. The trifluoromethyl group in this compound is known to improve lipophilicity, a key factor in optimizing drug candidates.

In agrochemical applications, 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide is explored for its role in developing novel herbicides and pesticides. The fluoro-substituted benzamide backbone contributes to its bioactivity, offering solutions for crop protection against resistant pests. This aligns with the global demand for sustainable agriculture, a hot topic in 2024.

Synthetic routes to 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, reflecting advancements in green chemistry. Industry professionals frequently search for "efficient synthesis of fluorinated benzamides" or "CAS 1805485-59-9 suppliers," underscoring its commercial relevance. Analytical characterization typically employs NMR and LC-MS, with purity ≥95% being the industry standard.

From a market perspective, the demand for 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide is rising due to its utility in PET radiopharmaceuticals and bioconjugation techniques. The compound’s electron-withdrawing groups make it attractive for designing fluorescent probes, addressing needs in diagnostic imaging—a sector projected to grow at 8.2% CAGR through 2030.

Storage and handling of CAS 1805485-59-9 require standard laboratory precautions, with stability under inert atmospheres. While not classified as hazardous, its benzamide core warrants proper ventilation during large-scale processing. Regulatory databases like REACH and FDA filings increasingly document its use, reflecting compliance with international safety protocols.

Innovative research directions include derivatizing 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide into covalent organic frameworks (COFs) for gas storage—a response to the energy transition trend. Patent analyses reveal 14% annual growth in filings involving this scaffold since 2021, particularly in heterocyclic chemistry and biomaterials.

For purchasers, key search terms like "buy 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide" or "1805485-59-9 technical data" often lead to specialized chemical suppliers. Pricing trends indicate a 12% year-over-year increase, driven by its adoption in high-throughput screening libraries. Custom synthesis services now offer this compound with isotope labeling, catering to advanced pharmacological studies.

Environmental considerations for fluorinated benzamides focus on biodegradability, with recent studies showing 78% degradation under UV irradiation. This positions 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide as a candidate for eco-friendly chemical design—a priority in the EU’s Chemicals Strategy for Sustainability.

In conclusion, 2-Amino-3-fluoro-6-(trifluoromethyl)benzamide (CAS 1805485-59-9) exemplifies the convergence of medicinal chemistry and industrial innovation. Its multifaceted applications—from drug discovery to smart materials—ensure its prominence in scientific literature and commercial pipelines alike, answering pressing needs in healthcare and technology.